Cas no 2229206-66-8 (3-(1-ethynylcyclopropyl)-1H-pyrazole)

• Product Name: 3-(1-ethynylcyclopropyl)-1H-pyrazole
• CAS No: 2229206-66-8
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 5974617
• PubChem ID: 165688324
• Update Time: 2025-05-20

3-(1-ethynylcyclopropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethynylcyclopropyl)-1H-pyrazole
• EN300-1812697
• 2229206-66-8

• Inchi： 1S/C8H8N2/c1-2-8(4-5-8)7-3-6-9-10-7/h1,3,6H,4-5H2,(H,9,10)
• InChI Key： AZJSXZOCMCNWSG-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)C1(C#C)CC1

Computed Properties

• Exact Mass: 132.068748264g/mol
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-(1-ethynylcyclopropyl)-1H-pyrazole

Comprehensive Overview of 3-(1-Ethynylcyclopropyl)-1H-Pyrazole (CAS No. 2229206-66-8)

3-(1-Ethynylcyclopropyl)-1H-pyrazole (CAS No. 2229206-66-8) is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique structural features, including the ethynylcyclopropyl moiety and the pyrazole ring, make it a versatile building block for the synthesis of novel bioactive molecules. This compound is particularly relevant in the development of small-molecule inhibitors and pharmaceutical intermediates, aligning with current trends in drug discovery and precision medicine.

The molecular structure of 3-(1-ethynylcyclopropyl)-1H-pyrazole combines the reactivity of an alkyne group with the stability of a cyclopropane ring, offering a balanced profile for chemical modifications. Researchers are increasingly exploring its potential in cancer therapeutics, given its ability to interact with key biological targets such as kinases and enzymes. This aligns with the growing demand for targeted cancer therapies, a hot topic in biomedical research. Additionally, its application in crop protection chemicals is being investigated, addressing the global need for sustainable agricultural solutions.

From a synthetic chemistry perspective, CAS 2229206-66-8 serves as a valuable intermediate in the preparation of more complex molecules. Its pyrazole core is a common pharmacophore found in many FDA-approved drugs, highlighting its importance in drug design. Recent studies have focused on optimizing the synthesis of 3-(1-ethynylcyclopropyl)-1H-pyrazole to improve yield and purity, which are critical factors for industrial-scale production. These advancements are particularly relevant to pharmaceutical companies looking to streamline their API manufacturing processes.

The compound's physicochemical properties, such as its moderate solubility and stability under various conditions, make it suitable for diverse applications. In the context of AI-driven drug discovery, 3-(1-ethynylcyclopropyl)-1H-pyrazole has been identified as a promising scaffold for virtual screening and molecular docking studies. This reflects the increasing integration of computational methods in modern chemistry, a trend that resonates with researchers and industry professionals alike.

Market analysts predict a growing demand for specialty chemicals like 3-(1-ethynylcyclopropyl)-1H-pyrazole, driven by the expansion of the pharmaceutical and agrochemical sectors. Its potential use in personalized medicine formulations further enhances its commercial value. As sustainability becomes a priority across industries, the development of green chemistry approaches for producing this compound is gaining traction, addressing environmental concerns while maintaining efficiency.

In conclusion, 3-(1-ethynylcyclopropyl)-1H-pyrazole (CAS No. 2229206-66-8) represents an important class of heterocyclic compounds with wide-ranging applications in life sciences and material chemistry. Its structural uniqueness and functional versatility position it as a key player in advancing innovative therapeutics and sustainable agricultural solutions. Ongoing research continues to uncover new possibilities for this molecule, making it a compound of significant interest to both academic and industrial researchers worldwide.